Cas no 1042815-75-7 (3-(2-(Trifluoromethyl)phenyl)butanoic acid)

• Product Name: 3-(2-(Trifluoromethyl)phenyl)butanoic acid
• CAS No: 1042815-75-7
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD11172900
• CID: 2194211
• PubChem ID: 43211338
• Update Time: 2025-04-21

3-(2-(Trifluoromethyl)phenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)phenyl)butanoic acid
• AKOS008113670
• (S)-3-[2-(Trifluoromethyl)phenyl]butanoic Acid
• 2349656-03-5
• CS-0217688
• 1042815-75-7
• EN300-81899
• SCHEMBL17189664
• (R)-3-[2-(Trifluoromethyl)phenyl]butanoic Acid
• MFCD11172900
• 3-[2-(trifluoromethyl)phenyl]butanoic acid
• SRB81575
• F30268
• 3-(2-(Trifluoromethyl)phenyl)butanoicacid
• SY385676
• SY385680
• 2349700-30-5
• DNTYTMBASWRZAO-UHFFFAOYSA-N
• DB-347397
• Z352783394

• MDL： MFCD11172900
• Inchi： 1S/C11H11F3O2/c1-7(6-10(15)16)8-4-2-3-5-9(8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： DNTYTMBASWRZAO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 232.07111408Da
• Monoisotopic Mass: 232.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids